![molecular formula C9H9NO2 B2741847 3-Hydroxy-3,4-dihydroquinolin-2(1H)-one CAS No. 301155-96-4](/img/structure/B2741847.png)
3-Hydroxy-3,4-dihydroquinolin-2(1H)-one
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Description
Scientific Research Applications
1. Synthesis Techniques
3-Hydroxy-3,4-dihydroquinolin-2(1H)-one and its derivatives are synthesized through various chemical processes. For instance, Yang et al. (2020) developed a switchable synthesis of these compounds through a redox-neutral hydride-transfer/N-dealkylation/N-acylation strategy. This approach illustrated the synthetic utility of the protocol through the concise synthesis of CYP11B2 inhibitors (Yang et al., 2020). Similarly, Suzuki et al. (1977) synthesized 3-Amino-4-hydroxyquinolin-2(1H)-one derivatives, indicating their potential antiallergic activity (Suzuki et al., 1977).
2. Biological and Pharmacological Significance
These compounds have shown potential biological and pharmacological significance. Harmata and Hong (2007) utilized enantiomerically pure benzothiazines to synthesize a series of enantiomerically pure 3,4-dihydroquinolin-2(1H)-ones (Harmata & Hong, 2007). Moreover, Hussein and Ibrahim (2012) conducted studies on novel 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c] quinolinones, highlighting their antimicrobial activity (Hussein & Ibrahim, 2012).
3. Applications in Chemistry
In the field of chemistry, these compounds are used in various reactions and syntheses. Detsi et al. (1996) described a new route to synthesize 3-substituted 4-hydroxyquinolin-2(1H)-ones, emphasizing their biological importance (Detsi et al., 1996). Another study by Murahashi et al. (1990) presented a novel method for the synthesis of cyclic hydroxamic acids using 1,2,3,4-tetrahydroquinolines, which are biologically active compounds (Murahashi et al., 1990).
properties
IUPAC Name |
3-hydroxy-3,4-dihydro-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-8-5-6-3-1-2-4-7(6)10-9(8)12/h1-4,8,11H,5H2,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWZRNGGWFFQDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)NC2=CC=CC=C21)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Q & A
Q1: What makes 3-hydroxy-3,4-dihydroquinolin-2(1H)-one interesting for medicinal chemistry?
A: this compound derivatives have shown promise as TRPV1 antagonists. [] TRPV1 is a receptor involved in pain signaling, making its antagonists attractive targets for developing new analgesic drugs. []
Q2: How can this compound be synthesized enantioselectively?
A: Research has demonstrated an innovative heterogeneous catalytic asymmetric cascade reaction for synthesizing optically enriched 3-hydroxy-3,4-dihydroquinolin-2(1H)-ones. [, , ] This approach utilizes 2-nitrophenylpyruvates as starting materials and employs a cinchona alkaloid-modified platinum catalyst. [, , ] The reaction proceeds through enantioselective hydrogenation of the activated keto group, followed by nitro group reduction and spontaneous cyclization. [, , ]
Q3: How does the structure of this compound derivatives relate to their activity as TRPV1 antagonists?
A: Computational modeling studies employing molecular docking, interaction fingerprints, and quantitative structure-activity relationship (QSAR) analyses have revealed key structural features influencing the antagonistic activity of this compound derivatives against TRPV1. [] These features include specific interactions with crucial residues within the TRPV1 binding site, like Y511, S512, T550, R557, and E570, and the occupancy of the vanilloid pocket by specific substituents on the this compound scaffold. []
Q4: What are the advantages of using a heterogeneous catalyst in the synthesis of this compound?
A: The heterogeneous nature of the platinum catalyst modified with cinchona alkaloids offers several advantages for synthesizing 3-hydroxy-3,4-dihydroquinolin-2(1H)-ones. [, , ] These include easy catalyst separation and potential for recycling, contributing to a more sustainable process. [, , ] Additionally, the reaction proceeds through a cascade mechanism on the catalyst surface, streamlining the synthesis and minimizing purification steps. []
Q5: Are there any challenges associated with the described synthetic approach?
A: While effective, the heterogeneous catalytic cascade reaction for producing 3-hydroxy-3,4-dihydroquinolin-2(1H)-ones presents some challenges. [, ] Substituents on the aromatic ring significantly influence both the yield and enantioselectivity of the reaction. [, ] Additionally, achieving high selectivities and enantioselectivities in continuous-flow systems has proven difficult due to the intricate interplay between the enantioselective hydrogenation and nitro group reduction steps. []
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